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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzotrifluoride

Cat. No.: B134860

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-2-fluorobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always consult the specific SDS for 3-Bromo-2-fluorobenzotrifluoride (CAS No. 144584-67-
8) before handling this chemical. The toxicological properties of this compound have not been
fully investigated.[1]

Introduction

3-Bromo-2-fluorobenzotrifluoride is a fluorinated organic compound with applications in
organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[2] Its
unique substitution pattern offers potential for the creation of complex molecular architectures.
[2] Due to its reactive nature and the limited availability of in-depth toxicological data, stringent
safety and handling precautions are imperative. This guide provides a comprehensive overview
of the known safety information, handling procedures, and emergency protocols for 3-Bromo-
2-fluorobenzotrifluoride.

Hazard Identification and Classification

3-Bromo-2-fluorobenzotrifluoride is classified as a hazardous chemical. The primary hazards
identified are skin irritation, serious eye irritation, and the potential to cause an allergic skin
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reaction.[1][3] It may also be harmful by ingestion and inhalation, with irritation to the mucous

membranes and upper respiratory tract.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[3]

Signal Word: Warning[1][3]

Physical and Chemical Properties

A summary of the available quantitative data for 3-Bromo-2-fluorobenzotrifluoride is

presented in the table below for easy reference.

Property Value Source
CAS Number 144584-67-8 [L1121[31[41[5]
Molecular Formula C7H3BrFa [11121[3114]
Molecular Weight 243.00 g/mol [1112][31[4]
Appearance Colorless to Ii(tght.yellow to light 2]

orange clear liquid
Boiling Point 168-169 °C [3][4]
Density 1.690 - 1.74 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.464 - 1.47 [1112]
Purity > 98% (GC) [2]

Experimental Protocols: Handling and Storage
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Due to the lack of detailed experimental safety studies in the provided search results, this
section outlines general best practices for handling and storing 3-Bromo-2-
fluorobenzotrifluoride based on available safety data sheets.

4.1. Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood to
minimize inhalation of vapors.[1]

o Ensure that safety showers and eyewash stations are readily accessible in the immediate
work area.[1]

4.2. Personal Protective Equipment (PPE):

A critical aspect of safely handling 3-Bromo-2-fluorobenzotrifluoride is the consistent and
correct use of personal protective equipment.

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]
 Skin Protection:
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[1]

o Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[1]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors.

4.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Keep containers tightly closed when not in use.[1]

Use this compound only for research and development purposes.[1]
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4.4. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store at temperatures between 2 - 8 °C.[2]

Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

Emergency Procedures and First Aid

In the event of exposure or a spill, follow these procedures immediately.

5.1. First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1]

Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.

5.2. Accidental Release Measures:

o Wear appropriate personal protective equipment, including a respirator, chemical-resistant
gloves, and safety goggles.[1]

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable
container for disposal.[1]

o Ensure adequate ventilation.
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e Observe all federal, state, and local environmental regulations for disposal.[1]

Toxicological Information

The toxicological properties of 3-Bromo-2-fluorobenzotrifluoride have not been fully
investigated.[1] The available information indicates that it is an irritant to the skin, eyes, and
respiratory system, and may cause an allergic skin reaction.[1] No quantitative toxicological
data such as LD50 or LC50 values were available in the search results.

Disposal Considerations

Dispose of 3-Bromo-2-fluorobenzotrifluoride and its containers in accordance with all
applicable federal, state, and local regulations.[1] One suggested method for disposal is to
dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[1]

Visualized Workflow for Safe Handling

The following diagram illustrates the key logical steps for the safe handling of 3-Bromo-2-
fluorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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